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Compound of Interest

Compound Name: AMG 837 hemicalcium

Cat. No.: B15570486 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of AMG 837 hemicalcium, a potent G-protein coupled

receptor 40 (GPR40/FFA1) agonist. This document provides immediate, actionable information

to ensure laboratory safety and operational efficiency.

AMG 837 hemicalcium is a valuable tool in metabolic disease research, known to enhance

insulin secretion and lower glucose levels in rodents.[1] Proper handling and disposal are

paramount to ensure the safety of laboratory personnel and the integrity of experimental

outcomes. This guide outlines the essential personal protective equipment (PPE), handling

procedures, and disposal plans for this compound.

Immediate Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for AMG 837 hemicalcium is not publicly available,

the following guidelines are based on standard laboratory practices for handling powdered

chemical compounds of this nature.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling AMG 837
hemicalcium to prevent inhalation, skin contact, and eye exposure.
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Protective Equipment Specification Rationale

Respiratory Protection
NIOSH-approved respirator for

powders/dusts

Prevents inhalation of the

powdered compound.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Contaminated gloves

should be disposed of properly

after use.

Eye Protection Chemical safety goggles
Protects eyes from airborne

particles.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Handling and Storage
Proper handling and storage are critical for maintaining the stability of AMG 837 hemicalcium
and ensuring a safe laboratory environment.

Procedure Guideline

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation

exposure. Avoid generating dust.

Storage

Store in a tightly sealed container in a cool, dry,

and dark place. For short-term storage (days to

weeks), 0-4°C is recommended. For long-term

storage (months to years), -20°C is the

preferred condition.

Stability
The compound is stable for several weeks at

room temperature during ordinary shipping.

Operational Plans: Experimental Protocols
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Detailed methodologies for key experiments involving AMG 837 hemicalcium are provided

below, based on established research.

In Vivo Glucose Tolerance Test in Rodents
This protocol outlines the procedure for assessing the effect of AMG 837 hemicalcium on

glucose tolerance in rats.

Workflow for In Vivo Glucose Tolerance Test

Preparation Procedure Sampling & Analysis

Acclimatize 8-week-old
Sprague-Dawley rats

Prepare AMG 837 hemicalcium
in vehicle solution

Administer AMG 837 (0.03-0.3 mg/kg)
or vehicle via oral gavage Wait 30 minutes Administer 1 g/kg glucose

via intraperitoneal injection
Collect blood samples at
0, 5, 15, 30, 60, 120 min

Measure plasma glucose
and insulin levels

Cell Preparation Assay Procedure Data Analysis

Culture CHO cells stably
expressing human GPR40

Load cells with a
calcium-sensitive dye (e.g., Indo-1 AM) Establish baseline fluorescence Add varying concentrations of

AMG 837 hemicalcium
Measure changes in fluorescence

over time
Calculate EC50 values to

determine potency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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